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Compound Focus: N,N-Dimethyl-13C2-formamide

CAS No.: 117880-10-1

Cat. No.: S1492594

Get Quote

Chemical Profile: N,N-Dimethyl-13C2-formamide

The table below consolidates the basic identifying information and properties for N,N-Dimethyl-13C2-

formamide gathered from the search results.

Property Details

CAS Number 117880-10-1 [1] [2]

Molecular
Formula

C13C2H7NO or C3H7NO [1] [2]

Molecular
Weight

75.08 g/mol [1] [2]

Common Name 13C Labeled N,N-dimethylformamide [2]

Isotopic Purity 99 atom % 13C [2]

Description A stable isotope-labeled form of the common solvent DMF, where two carbon atoms

are the 13C isotope [1].
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Property Details

Boiling Point 153 °C (lit.) [2]

Melting Point -61 °C (lit.) [2]

Density 0.970 g/mL at 25 °C [2]

Flash Point 136 °F (58 °C) [2]

Potential Avenues for Analytical Benchmarking

While the search results lack direct experimental data, the primary value of N,N-Dimethyl-13C2-formamide

in analysis lies in its use as an internal standard. Here is a conceptual workflow for how it would be used in

benchmarking experiments, such as comparing the performance of different sample preparation methods:

Start: Sample Preparation Method Comparison

Spike Sample Set A with
N,N-Dimethyl-13C2-formamide

Spike Sample Set B with
N,N-Dimethyl-13C2-formamide

Process both sample sets
through LC-MS or GC-MS

Measure analyte response
relative to the 13C internal standard

Compare key metrics:
Recovery, Precision, Signal-to-Noise
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The key performance metrics you would measure in such a benchmarking study include:

Recovery Rate: How effectively the method recovers the target analytes.
Precision: The reproducibility of results, measured by the relative standard deviation (RSD).

Signal-to-Noise Ratio: An indicator of the method's sensitivity and the limit of detection.
Ion Suppression/Enhancement: The 13C-labeled standard helps correct for matrix effects in mass

spectrometry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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